Cas no 1385380-42-6 (N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide)

• Product Name: N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• CAS No: 1385380-42-6
• MF: C₂₀H₃₅N₃O₂
• MW: 349.510805368423
• CID: 6033922
• PubChem ID: 72012833
• Update Time: 2025-07-17

N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1211606797
• EN300-26622836
• AKOS016924407
• N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-[1-(3-ETHOXYPROPYL)-3-METHYLPIPERIDIN-4-YL]-1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBOXAMIDE
• 1385380-42-6

• Inchi： 1S/C20H35N3O2/c1-4-10-22-12-7-18(8-13-22)20(24)21-19-9-14-23(16-17(19)3)11-6-15-25-5-2/h1,17-19H,5-16H2,2-3H3,(H,21,24)
• InChI Key： YVUPXLNKIVYOQJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1CCN(CCCOCC)CC1C

Computed Properties

• Exact Mass: 349.27292737g/mol
• Monoisotopic Mass: 349.27292737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide

Recent Advances in the Study of N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide (CAS: 1385380-42-6)

N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide (CAS: 1385380-42-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

The primary objective of recent research has been to explore the compound's interaction with specific neurotransmitter receptors, including sigma receptors and muscarinic acetylcholine receptors. Preliminary in vitro and in vivo studies have demonstrated that this compound exhibits high affinity and selectivity for these targets, suggesting its potential utility in treating neurological and psychiatric disorders such as schizophrenia, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has also been a key area of investigation, with promising results indicating its suitability for CNS-targeted therapies.

Methodologically, researchers have employed a combination of computational modeling, structural-activity relationship (SAR) studies, and high-throughput screening to optimize the compound's efficacy and safety profile. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate the compound's binding modes and conformational dynamics. These efforts have led to the identification of key structural features that contribute to its biological activity, paving the way for further derivatization and optimization.

Recent findings have highlighted the compound's potential as a lead candidate for drug development. In animal models, it has demonstrated significant anxiolytic and antipsychotic effects with minimal side effects, outperforming some existing therapeutics in terms of both efficacy and tolerability. Additionally, its pharmacokinetic properties, including metabolic stability and oral bioavailability, have been found to be favorable, further supporting its translational potential. These results have spurred interest in advancing the compound to preclinical and clinical trials, with several pharmaceutical companies expressing intent to invest in its development.

In conclusion, N-[1-(3-Ethoxypropyl)-3-methylpiperidin-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide (CAS: 1385380-42-6) represents a promising avenue for the development of next-generation CNS therapeutics. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs in neurology and psychiatry. Future research should focus on further elucidating its mechanism of action, optimizing its formulation, and conducting rigorous clinical evaluations to fully realize its therapeutic potential.